Cas no 2344679-70-3 (5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide)

• Product Name: 5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide
• CAS No: 2344679-70-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5838471
• PubChem ID: 139014480
• Update Time: 2025-06-08

5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2344679-70-3
• EN300-6504235
• 5-{2-azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide
• 5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide

• Inchi： 1S/C9H11N3O2/c10-9(13)7-8(14-3-12-7)6-4-1-5(6)11-2-4/h3-6,11H,1-2H2,(H2,10,13)
• InChI Key： FGNYECCTJUOKRQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C(N)=O)=C1C1C2CC1CN2

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide

5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No 2344679-70-3, known as 5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biological sciences. This compound is notable for its unique structural features and its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a bicyclic system, specifically a 2-Azabicyclo[2.1.1]hexane moiety, which is fused to a 1,3-oxazole ring. The presence of the oxazole ring introduces significant electronic and steric effects, making this compound a promising candidate for various biological assays. Recent studies have highlighted its potential as a bioisostere in the design of novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to act as a molecular scaffold. The bicyclic system provides rigidity and stability to the molecule, which are critical properties for enhancing bioavailability and pharmacokinetic performance. Researchers have explored its use in designing small molecule inhibitors targeting various enzymes and receptors involved in disease pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic reactions such as cyclization and amide bond formation. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required for preclinical studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential interactions with key biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The findings suggest that this compound could serve as a lead molecule for developing treatments against conditions such as cancer, inflammation, and neurodegenerative diseases.

The application of this compound extends beyond traditional drug discovery. Its structural versatility has led to investigations into its use in nano-drug delivery systems. By incorporating this compound into lipid nanoparticles or polymeric micelles, researchers aim to enhance drug targeting and reduce systemic toxicity.

In addition to its therapeutic potential, 5-{2-Azabicyclo[2.1.1]hexan-5-yl}-1,3-oxazole-4-carboxamide has also been studied for its role in chemical biology. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying complex biological processes at the molecular level.

The future prospects for this compound are promising. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its efficacy in animal models, it holds the potential to transition from a research tool to a clinical candidate in the near future.